Cas no 1485604-94-1 (2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine)

• Product Name: 2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine
• CAS No: 1485604-94-1
• MF: C₁₁H₇BrClFN₂
• MW: 301.542083978653
• MDL: MFCD21665141
• CID: 4781344
• Update Time: 2025-07-02

2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine
• 2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine

• MDL： MFCD21665141
• Inchi： 1S/C11H7BrClFN2/c1-6-9(14)10(13)16-11(15-6)7-2-4-8(12)5-3-7/h2-5H,1H3
• InChI Key： YWEXPFHPASNBRM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1N=C(C(=C(C)N=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• XLogP3: 4
• Topological Polar Surface Area: 25.8

Additional information on 2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine

Introduction to 2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine (CAS No. 1485604-94-1)

2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine (CAS No. 1485604-94-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural framework. This pyrimidine derivative, characterized by its bromo, chloro, and fluoro substituents, serves as a crucial intermediate in the synthesis of various biologically active molecules. The compound's unique chemical properties make it an attractive candidate for further exploration in drug discovery and material science applications.

The structural composition of 2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine includes a pyrimidine core substituted with a brominated phenyl group at the 2-position, a chloro group at the 4-position, a fluoro atom at the 5-position, and a methyl group at the 6-position. This arrangement imparts distinct electronic and steric properties, enabling its use in diverse chemical transformations. The presence of multiple heteroatoms (nitrogen, oxygen, fluorine) enhances its reactivity, making it a valuable building block for medicinal chemists.

In recent years, 2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine has been extensively studied for its potential in developing novel therapeutic agents. Its structural motifs are reminiscent of several known bioactive compounds, suggesting that it could be modified to target specific biological pathways. For instance, pyrimidine derivatives have been widely explored for their antimicrobial, antiviral, and anticancer properties. The halogenated aromatic ring system in this compound allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

One of the most compelling aspects of 2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By designing pyrimidine-based inhibitors that target specific kinase domains, researchers aim to develop drugs that can modulate these pathways effectively. The bromine and chlorine atoms in this compound provide handles for further derivatization, allowing chemists to fine-tune the binding affinity and selectivity of potential inhibitors.

Recent advancements in computational chemistry have also highlighted the importance of 2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine as a scaffold for drug design. Molecular docking studies have shown that this compound can interact with various protein targets through hydrogen bonding and hydrophobic interactions. The fluoro substituent, in particular, has been found to enhance binding affinity due to its ability to form strong van der Waals interactions with aromatic residues in protein active sites. These findings underscore the compound's potential as a lead molecule in structure-based drug design.

The agrochemical industry has also shown interest in 2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine due to its structural similarity to known herbicides and fungicides. Pyrimidine derivatives are well-documented for their efficacy in protecting crops from pests and diseases. By leveraging the reactivity of this compound, researchers aim to develop next-generation agrochemicals that are more environmentally friendly and sustainable. The halogenated aromatic ring system provides a foundation for synthesizing compounds with improved bioavailability and reduced toxicity.

In conclusion,2-(4-Bromophenyl)-4-chloro-5-fluoro-6-methylpyrimidine (CAS No. 1485604-94-1) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an ideal candidate for further exploration in drug discovery and material science. As research continues to uncover new synthetic methodologies and biological targets,this compound is poised to play a pivotal role in the development of innovative solutions across multiple industries.